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Compound of Interest

Compound Name: 3-Thiopheneacetyl chloride

Cat. No.: B171876 Get Quote

In-Depth Technical Guide: 3-Thiopheneacetyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 3-
Thiopheneacetyl chloride, a key reagent in various synthetic pathways within drug discovery

and materials science.

Molecular Identity and Properties
3-Thiopheneacetyl chloride is a derivative of thiophene, featuring an acetyl chloride group at

the third position of the ring. This structure imparts specific reactivity, making it a valuable

building block in organic synthesis.

The fundamental molecular characteristics of 3-Thiopheneacetyl chloride are summarized in

the table below. This data is crucial for stoichiometric calculations in reaction planning and for

the characterization of synthesized compounds.
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Property Value

Molecular Formula C6H5ClOS[1]

Molecular Weight 160.624 g/mol [1]

CAS Number 13781-65-2[1]

Experimental Protocols
Detailed experimental protocols involving 3-Thiopheneacetyl chloride are highly dependent

on the specific reaction. However, a general protocol for its use in an acylation reaction is

provided as a representative example.

General Protocol for Acylation using 3-Thiopheneacetyl Chloride:

Reagent Preparation: The substrate to be acylated is dissolved in an appropriate anhydrous

aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g.,

nitrogen or argon).

Reaction Setup: The reaction vessel is cooled to a suitable temperature, typically 0 °C, using

an ice bath to control the exothermic reaction.

Addition of Base: A non-nucleophilic base (e.g., triethylamine, pyridine) is added to the

substrate solution to act as an acid scavenger.

Addition of 3-Thiopheneacetyl Chloride: 3-Thiopheneacetyl chloride is added dropwise to

the reaction mixture. The rate of addition is carefully controlled to maintain the desired

reaction temperature.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up: Upon completion, the reaction is quenched by the addition of water or a saturated

aqueous solution of a mild acid or base. The organic layer is separated, washed with brine,

dried over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate), and filtered.
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Purification: The crude product is purified by a suitable method, such as column

chromatography, crystallization, or distillation, to yield the pure acylated product.

Logical Relationship of Molecular Information
The following diagram illustrates the relationship between the compound's name, its structural

formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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